Decahydronaphthalen-2-amine
Overview
Description
Decahydronaphthalen-2-amine is a chemical compound with the molecular formula C10H19N . It is also known by other names such as decalin-2-amine and 1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalen-2-amine .
Synthesis Analysis
While specific synthesis methods for Decahydronaphthalen-2-amine were not found in the search results, it’s worth noting that the synthesis of similar compounds often involves multicomponent reactions . These reactions are valuable for constructing diverse heterocyclic compounds, and 2-naphthol has been used as a starting material in such reactions .Molecular Structure Analysis
The molecular structure of Decahydronaphthalen-2-amine consists of a decalin (decahydronaphthalene) backbone with an amine (-NH2) functional group attached . The InChI code for this compound is 1S/C10H19N/c11-10-6-5-8-3-1-2-4-9(8)7-10/h8-10H,1-7,11H2 .Physical And Chemical Properties Analysis
Decahydronaphthalen-2-amine has a molecular weight of 153.26 g/mol . It has one hydrogen bond donor count and one hydrogen bond acceptor count . The compound is a liquid at room temperature .Scientific Research Applications
Organic Synthesis
Decahydronaphthalen-2-amine is a valuable intermediate in organic synthesis. Its structure allows for the introduction of amine groups into complex molecules, which is crucial for the synthesis of various organic compounds, including pharmaceuticals and agrochemicals .
Medicinal Chemistry
In medicinal chemistry, Decahydronaphthalen-2-amine can be used to develop novel therapeutic agents. Its amine group is a common feature in many drugs, serving as a building block for creating receptor ligands, enzyme inhibitors, and anticancer agents .
Materials Science
This compound plays a role in the design and fabrication of new materials. It can contribute to the development of polymers, catalysts, and sensors, which are essential for creating advanced materials with specific electronic, optical, and mechanical properties .
Organic Electronics
Decahydronaphthalen-2-amine may be utilized in the field of organic electronics. Amines are integral to the molecular engineering of organic materials, which are used in applications like organic light-emitting diodes (OLEDs) and organic field-effect transistors .
Photovoltaics
In the realm of photovoltaics, particularly in the development of organic solar cells, Decahydronaphthalen-2-amine could be used to create organic dye molecules that enhance the absorption and conversion of solar energy .
Biomaterials
The amine functionality of Decahydronaphthalen-2-amine is significant in biomaterials science. It can be used to modify surfaces to promote cell adhesion and proliferation, which is vital for tissue engineering and regenerative medicine .
Environmental Remediation
Decahydronaphthalen-2-amine could find applications in environmental remediation technologies. Amines can aid in the removal of pollutants from water, soil, and air by acting as chelating agents or supporting the formation of reactive species for pollutant degradation .
Sustainable Technologies
Lastly, Decahydronaphthalen-2-amine’s chemical properties may be harnessed in sustainable technologies for applications such as carbon capture, energy storage, and the synthesis of green chemicals, contributing to environmental conservation efforts .
Mechanism of Action
Biochemical Pathways
Amines are involved in a wide range of biochemical processes, including neurotransmission and cell signaling . .
Result of Action
It is known that amines can have various effects on cells, including influencing cell growth and differentiation, cell cycle regulation, gene expression, and signal transduction . .
Action Environment
Factors such as temperature, pH, and the presence of other molecules can potentially affect the action of amines .
properties
IUPAC Name |
1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalen-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N/c11-10-6-5-8-3-1-2-4-9(8)7-10/h8-10H,1-7,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFROQSBSJYRALS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2CC(CCC2C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70283186 |
Source
|
| Record name | decahydronaphthalen-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70283186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Decahydronaphthalen-2-amine | |
CAS RN |
18649-65-5 |
Source
|
| Record name | NSC30287 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=30287 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | decahydronaphthalen-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70283186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | decahydronaphthalen-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Methyl-2H-[1,2,3]triazolo[4,5-d]pyrimidine](/img/structure/B95578.png)
![3-[(4-Nitrobenzoyl)amino]benzenesulfonyl fluoride](/img/structure/B95581.png)
